Converting carbohydrates to bulk chemicals and fine chemicals over heterogeneous catalysts

Green Chemistry Pub Date: 2011-01-04 DOI: 10.1039/C0GC00639D

Abstract

In this Critical Review, we discuss how carbohydrates can be transformed into a variety of chemicals through heterogeneous catalysis. We focus particularly on oxidation, reduction and dehydration of hexoses, as well as one-pot reactions of di- and polysaccharides. Most of the reactions involve heterogeneous catalysts, although some interesting homogeneously catalyzed processes are also included.

Graphical abstract: Converting carbohydrates to bulk chemicals and fine chemicals over heterogeneous catalysts
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